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Compound of Interest

Compound Name:
1,3,5-Trimethyl-1H-pyrazole-4-

sulfonic acid

CAS No.: 201207-66-1

Cat. No.: B2490489

Get Quote

Executive Summary
Pyrazole sulfonamides (e.g., Celecoxib, Deracoxib) represent a critical class of

pharmacophores in medicinal chemistry, particularly for COX-2 inhibition and anti-inflammatory

therapies. However, their characterization presents unique analytical challenges: prototropic

tautomerism, regioisomerism during synthesis, and poor aqueous solubility (BCS Class II). This

guide provides a validated analytical workflow to address these challenges, ensuring rigorous

structural confirmation and robust physicochemical profiling.

Structural Elucidation & Spectroscopic
Characterization
NMR Spectroscopy: Tautomerism and Regiochemistry
The pyrazole ring is dynamic. In solution, unsubstituted pyrazoles exist in a tautomeric

equilibrium (
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). However, for

-substituted pyrazole sulfonamides, the challenge shifts to regioisomer identification (1,3- vs.
1,5-isomers) formed during the condensation of hydrazines with 1,3-diketones.

Expert Insight: Standard 1D

H NMR is often insufficient to distinguish regioisomers due to overlapping chemical shifts.
**NOESY (
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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